
4-Hexen-3-one safety data sheet MSDS

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Hexen-3-one

CAS No.: 50396-87-7

Cat. No.: S3317472

Get Quote

Physical and Chemical Properties

The table below summarizes the fundamental physicochemical properties of 4-Hexen-3-one [1] [2] [3].

Property Value / Description

Molecular Formula C₆H₁₀O [1]

Molecular Weight 98.14 g/mol [1]

Appearance Light yellow liquid [1]

Odor Pungent, ethereal [2]

Density 0.858 g/mL at 25 °C [1] [2]

Boiling Point 135 - 137 °C [1] [2]

Melting Point -71.05°C (estimate) [1] [3]

Flash Point 34 °C (closed cup) [1] [2] [3]

Refractive Index n20/D 1.44 [2]

Vapor Pressure 6.7 ± 0.2 mmHg at 25°C [3]
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Hazards Identification

4-Hexen-3-one is classified as a flammable liquid and irritant. The following table details its hazard

profile according to the Globally Harmonized System (GHS) [1] [2].

| Hazard Aspect | Classification | | :--- | :--- | | GHS Pictograms |

[1] [3] | | Signal Word | Warning [1] [2] | | Hazard Statements| H226: Flammable liquid and vapour. H302:

Harmful if swallowed. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause

respiratory irritation. [1] [2] [3] | | NFPA 704 | Health: 2, Flammability: 3, Reactivity: 0 [1] |

Safe Handling and Control Measures

The safe handling of 4-Hexen-3-one requires a combination of engineering controls and personal protective

equipment (PPE) to mitigate its hazards [1].

Start: Handle 4-Hexen-3-one

Engineering Controls Personal Protective Equipment (PPE) Safe Storage

Ensure adequate ventilation Use explosion-proof equipment Eye/Face Protection: Face shield and safety glasses Skin Protection: Butyl rubber gloves (≥0.3mm)
Chemical protective suit

Respiratory Protection: Use if ventilation inadequate
Full-face respirator with multi-purpose cartridge

Keep container tightly closed
in a dry, cool, well-ventilated place Keep away from heat and ignition sources Ground and bond container

and receiving equipment

Click to download full resolution via product page

Handling and storage workflow for 4-Hexen-3-one

First Aid and Firefighting Measures

In case of exposure or fire, take the following immediate actions [1]:
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Emergency First Aid & Firefighting Measures

General
Advice

Always consult a physician and show them the SDS.

Inhalation Move person to fresh air. If not breathing, provide artificial respiration. Seek medical
attention.

Skin Contact Immediately remove contaminated clothing. Wash skin with plenty of water and soap.
Seek medical attention.

Eye Contact Rinse cautiously with water for several minutes, removing contact lenses if possible.
Continue rinsing and seek medical attention.

Ingestion Do NOT induce vomiting. Rinse mouth with water and consult a physician.

| Fire | Suitable Extinguishing Media: Dry powder, dry sand, CO₂, alcohol-resistant foam. Unsuitable

Media: Do NOT use a water jet. Special Hazards: Combustion produces carbon oxides. Cool unopened

containers with a water spray. |

Toxicological and Ecological Information

Acute Toxicity: The oral LD₅₀ for mice is 780 mg/kg [1] [3].
Other Information: A thorough investigation of its toxicological and ecological properties has not

been completed. Data on skin corrosion, sensitization, mutagenicity, carcinogenicity, and reproductive
toxicity are not available [1].

Regulatory Information: The substance is not listed on major inventories like the U.S. TSCA
Inventory or the European EINECS, indicating it is likely intended for research and development use

only [1] [4].

Key Takeaways for Researchers

Primary Hazards: The main risks are flammability (flash point 34°C) and irritation to the skin, eyes,
and respiratory system [1] [2].

Critical Controls: Use in a well-ventilated area with explosion-proof equipment. Avoid all sources
of ignition and control electrostatic charges [1].
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Essential PPE: Wear appropriate gloves (butyl rubber recommended), eye/face protection, and a lab

coat. Respiratory protection is advised if ventilation is insufficient [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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